7-Deazaadenosine-5'-Triphosphate
7-Deazaadenosine-5'-Triphosphate
Brand Name:
Vulcanchem
CAS No.:
10058-66-9
VCID:
VC0154311
InChI:
InChI=1S/C11H17N4O13P3/c12-9-5-1-2-15(10(5)14-4-13-9)11-8(17)7(16)6(26-11)3-25-30(21,22)28-31(23,24)27-29(18,19)20/h1-2,4,6-8,11,16-17H,3H2,(H,21,22)(H,23,24)(H2,12,13,14)(H2,18,19,20)/t6-,7-,8-,11-/m1/s1
SMILES:
C1=CN(C2=NC=NC(=C21)N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O
Molecular Formula:
C11H17N4O13P3
Molecular Weight:
506.19 g/mol
7-Deazaadenosine-5'-Triphosphate
CAS No.: 10058-66-9
Main Products
VCID: VC0154311
Molecular Formula: C11H17N4O13P3
Molecular Weight: 506.19 g/mol
| CAS No. | 10058-66-9 |
|---|---|
| Product Name | 7-Deazaadenosine-5'-Triphosphate |
| Molecular Formula | C11H17N4O13P3 |
| Molecular Weight | 506.19 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C11H17N4O13P3/c12-9-5-1-2-15(10(5)14-4-13-9)11-8(17)7(16)6(26-11)3-25-30(21,22)28-31(23,24)27-29(18,19)20/h1-2,4,6-8,11,16-17H,3H2,(H,21,22)(H,23,24)(H2,12,13,14)(H2,18,19,20)/t6-,7-,8-,11-/m1/s1 |
| Standard InChIKey | GVVRDIINMFAFEO-KCGFPETGSA-N |
| Isomeric SMILES | C1=CN(C2=NC=NC(=C21)N)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O |
| SMILES | C1=CN(C2=NC=NC(=C21)N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O |
| Canonical SMILES | C1=CN(C2=NC=NC(=C21)N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O |
| Synonyms | tubercidin 5/'-triphosphate |
| PubChem Compound | 165805 |
| Last Modified | Nov 11 2021 |
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